N-(4-ethylphenyl)-4-(phenoxymethyl)benzamide

• IUPAC Name: N-(4-ethylphenyl)-4-(phenoxymethyl)benzamide
• InChI: InChI=1S/C22H21NO2/c1-2-17-10-14-20(15-11-17)23-22(24)19-12-8-18(9-13-19)16-25-21-6-4-3-5-7-21/h3-15H,2,16H2,1H3,(H,23,24)
• InChI Key: KNLDGCUHBRRHEV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)COC3=CC=CC=C3
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

N-(4-ethylphenyl)-4-(phenoxymethyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as EPPB and is known to have unique biochemical and physiological effects. In Additionally, we will list future directions for research on EPPB.

Mechanism of Action

The mechanism of action of EPPB involves the inhibition of the enzyme glycogen synthase kinase-3β (GSK-3β). GSK-3β is a key enzyme in various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by EPPB leads to the activation of various signaling pathways that regulate these cellular processes.
Biochemical and Physiological Effects:
EPPB has been found to have various biochemical and physiological effects. In cancer cells, EPPB induces apoptosis by activating the caspase cascade. In the brain, EPPB has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. EPPB has also been found to have anti-inflammatory effects in various cell types.

Advantages and Limitations for Lab Experiments

One advantage of using EPPB in lab experiments is its specificity for GSK-3β. EPPB has been shown to have minimal off-target effects, which makes it a useful tool for studying the role of GSK-3β in various cellular processes. However, one limitation of using EPPB is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on EPPB. One direction is to explore its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate its potential as a lead compound for the development of new drugs. Additionally, further studies are needed to understand the long-term effects of EPPB on cellular processes and its potential for toxicity.
In conclusion, EPPB is a chemical compound that has potential applications in various scientific research areas. Its specificity for GSK-3β and unique biochemical and physiological effects make it a useful tool for studying various cellular processes. Further research is needed to fully understand its potential applications and limitations.

Scientific Research Applications

EPPB has been found to have potential applications in various scientific research areas such as cancer research, neuroscience, and drug discovery. In cancer research, EPPB has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, EPPB has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In drug discovery, EPPB has been used as a lead compound for the development of new drugs.